![molecular formula C21H19ClN2O3S B4176360 N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide](/img/structure/B4176360.png)
N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide
Overview
Description
N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide, also known as MLN8054, is a small molecule inhibitor that targets the Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a crucial role in cell division, and overexpression of this kinase has been linked to cancer. MLN8054 has been shown to inhibit Aurora A kinase activity, leading to cell cycle arrest and apoptosis in cancer cells.
Mechanism of Action
N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide inhibits the activity of Aurora A kinase by binding to the ATP-binding site of the enzyme. Aurora A kinase plays a crucial role in cell division, and its overexpression has been linked to cancer. Inhibition of Aurora A kinase activity by this compound leads to cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the phosphorylation of histone H3, a marker of Aurora A kinase activity.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to inhibit the growth of cancer stem cells. This compound has also been shown to enhance the efficacy of chemotherapy drugs in cancer cells. However, the effects of this compound on normal cells and tissues are not well understood.
Advantages and Limitations for Lab Experiments
N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide is a potent inhibitor of Aurora A kinase and has been extensively studied in preclinical models. This compound has also been shown to enhance the efficacy of chemotherapy drugs in cancer cells. However, the effects of this compound on normal cells and tissues are not well understood. In addition, this compound has not been tested in clinical trials, and its safety and efficacy in humans are unknown.
Future Directions
N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide has shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in humans. Future studies should focus on determining the optimal dosage and administration schedule of this compound in humans. In addition, the effects of this compound on normal cells and tissues should be further investigated. This compound may also have potential as a therapeutic agent for other diseases, such as neurodegenerative disorders, where Aurora A kinase has been implicated. Finally, the development of more potent and selective inhibitors of Aurora A kinase may lead to the development of more effective anti-cancer therapies.
Scientific Research Applications
N-(2-chlorobenzyl)-2-{[(4-methylphenyl)sulfonyl]amino}benzamide has been extensively studied for its potential as an anti-cancer agent. Preclinical studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to enhance the efficacy of chemotherapy drugs, such as paclitaxel, in cancer cells. In addition, this compound has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for cancer recurrence and resistance to therapy.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[(4-methylphenyl)sulfonylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN2O3S/c1-15-10-12-17(13-11-15)28(26,27)24-20-9-5-3-7-18(20)21(25)23-14-16-6-2-4-8-19(16)22/h2-13,24H,14H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJYISJLRLFLNCY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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